Cas no 2229206-15-7 (3-(4,4-difluorocyclohexyl)but-3-en-1-amine)

• Product Name: 3-(4,4-difluorocyclohexyl)but-3-en-1-amine
• CAS No: 2229206-15-7
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 6318387
• PubChem ID: 165785068
• Update Time: 2025-10-11

3-(4,4-difluorocyclohexyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)but-3-en-1-amine
• EN300-1950833
• 2229206-15-7

• Inchi： 1S/C10H17F2N/c1-8(4-7-13)9-2-5-10(11,12)6-3-9/h9H,1-7,13H2
• InChI Key： AHZSIHUHSRKHIK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=C)CCN)CC1)F

Computed Properties

• Exact Mass: 189.13290587g/mol
• Monoisotopic Mass: 189.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4,4-difluorocyclohexyl)but-3-en-1-amine

3-(4,4-Difluorocyclohexyl)but-3-en-1-amine: A Comprehensive Overview

The compound 3-(4,4-difluorocyclohexyl)but-3-en-1-amine (CAS No. 2229206-15-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and a butenylamine group. The presence of the fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of difluorocyclohexane derivatives in the development of advanced materials and biologically active compounds. For instance, researchers have explored the use of 3-(4,4-difluorocyclohexyl)but-3-en-1-amine in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. These polymers have shown promise in high-performance applications such as aerospace materials and electronic devices.

In the pharmaceutical industry, 3-(4,4-difluorocyclohexyl)but-3-en-1-amine has been investigated as a potential lead compound for drug discovery. Its structure allows for easy modification to create bioisosteres or prodrugs, which can improve pharmacokinetic profiles and bioavailability. Recent research has focused on its ability to act as a precursor for peptide-based drugs, where the cyclohexane ring can serve as a rigid scaffold for attaching bioactive moieties.

The synthesis of 3-(4,4-difluorocyclohexyl)but-3-en-1-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation, Grignard addition, and amine functionalization. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and material science applications.

From an environmental perspective, difluorocyclohexane derivatives like 3-(4,4-difluorocyclohexyl)but-3-en-1-amine are being studied for their biodegradability and eco-friendly properties. Researchers have found that under certain conditions, these compounds can undergo enzymatic degradation, reducing their environmental footprint. This makes them attractive candidates for sustainable chemical processes.

In conclusion, 3-(4,4-difluorocyclohexyl)but-3-en-1-amine (CAS No. 2229206-15-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an ideal building block for advanced materials and pharmaceutical agents. As research continues to uncover new uses and optimizations for this compound, its role in cutting-edge scientific developments is expected to grow significantly.